![molecular formula C18H19N3O5 B4085785 N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide](/img/structure/B4085785.png)
N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide
Overview
Description
N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide, also known as IBN-4, is a synthetic compound that has been extensively studied for its potential applications in scientific research. IBN-4 is a small molecule inhibitor that has been shown to have a high affinity for certain enzymes, making it a useful tool for studying their functions and mechanisms of action. In
Scientific Research Applications
N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide has been used in a variety of scientific research applications, including the study of enzyme function and inhibition. It has been shown to selectively inhibit certain enzymes, making it a useful tool for studying their mechanisms of action and potential therapeutic applications. N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide has also been used in the study of cancer biology, where it has been shown to inhibit the growth of certain cancer cells.
Mechanism of Action
The mechanism of action of N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide involves its ability to bind to certain enzymes, inhibiting their activity. This inhibition can be reversible or irreversible, depending on the specific enzyme and the conditions of the experiment. N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide has been shown to have a high affinity for certain enzymes, making it a potent inhibitor in many cases.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide depend on the specific enzyme being inhibited. In some cases, N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide has been shown to have anti-inflammatory effects, while in others it has been shown to inhibit cell growth and proliferation. The effects of N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide on different enzymes and cell types are still being studied, and further research is needed to fully understand its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide is its high affinity for certain enzymes, making it a potent inhibitor in many cases. It is also relatively easy to synthesize and can be produced in large quantities at a reasonable cost. However, there are also limitations to its use in lab experiments. N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide may not be effective against all enzymes, and its effects on different cell types may vary. Additionally, the specificity of N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide for certain enzymes may make it less useful for studying broader biological processes.
Future Directions
There are many potential future directions for research on N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide. One area of interest is the development of more potent and selective inhibitors based on the structure of N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide. Another area of research is the study of the biochemical and physiological effects of N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide on different enzymes and cell types. Finally, there is potential for the development of N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide-based therapies for the treatment of certain diseases, such as cancer. Overall, the study of N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide and its potential applications in scientific research is an exciting and rapidly evolving field.
properties
IUPAC Name |
N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]-4-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O5/c1-11(2)17(22)20-15-9-6-13(10-16(15)26-3)19-18(23)12-4-7-14(8-5-12)21(24)25/h4-11H,1-3H3,(H,19,23)(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNQUIFBNQQYHSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.